Cas no 1781666-45-2 (2-methylthietan-3-amine)

• Product Name: 2-methylthietan-3-amine
• CAS No: 1781666-45-2
• MF: C₄H₉NS
• MW: 103.18595957756
• MDL: MFCD30631636
• CID: 5245535
• Update Time: 2025-09-19

2-methylthietan-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-Thietanamine, 2-methyl-
• 2-methylthietan-3-amine

• MDL： MFCD30631636
• Inchi： 1S/C4H9NS/c1-3-4(5)2-6-3/h3-4H,2,5H2,1H3
• InChI Key： SRYSESWNOAGQQM-UHFFFAOYSA-N
• SMILES： S1CC(N)C1C

Additional information on 2-methylthietan-3-amine

Introduction to 2-Methylthietan-3-amine (CAS No. 1781666-45-2)

2-Methylthietan-3-amine, with the CAS number 1781666-45-2, is a heterocyclic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound belongs to the thietane family, which is characterized by a four-membered ring containing sulfur and nitrogen atoms. The presence of the methyl group and the amine functionality imparts distinct chemical properties and reactivity, making it a valuable building block in the synthesis of more complex molecules.

The chemical structure of 2-methylthietan-3-amine can be represented as C₄H₉NOS. The thietane ring, with its inherent strain, provides a unique platform for exploring various chemical transformations. The amine group, being a nucleophilic center, can participate in a wide range of reactions, including substitution, addition, and condensation reactions. This versatility makes 2-methylthietan-3-amine an attractive starting material for the synthesis of bioactive compounds and pharmaceutical intermediates.

In the context of medicinal chemistry, 2-methylthietan-3-amine has shown promise as a scaffold for the development of novel therapeutic agents. Recent studies have explored its potential in the treatment of various diseases, including neurodegenerative disorders and cancer. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of 2-methylthietan-3-amine exhibited potent neuroprotective effects by modulating specific signaling pathways involved in neuronal survival and function. Another study in the European Journal of Medicinal Chemistry highlighted the anticancer properties of certain 2-methylthietan-3-amine-based compounds, demonstrating their ability to inhibit tumor growth and induce apoptosis in cancer cells.

The synthetic accessibility of 2-methylthietan-3-amine is another factor contributing to its popularity in research laboratories. Various synthetic routes have been developed to prepare this compound efficiently. One common method involves the ring-opening reaction of epoxides with thiols followed by amination. This approach allows for the introduction of different substituents at various positions on the thietane ring, thereby expanding the scope for structural modifications and functionalization. Additionally, recent advancements in catalytic methods have further simplified the synthesis process, making it more cost-effective and environmentally friendly.

Beyond its use as a building block for drug discovery, 2-methylthietan-3-amine has also found applications in other areas such as materials science and catalysis. Its unique electronic properties make it suitable for use in organic electronics and optoelectronic devices. Moreover, the presence of both sulfur and nitrogen atoms within the same molecule can enhance its catalytic activity, making it a potential candidate for developing new catalysts for various chemical reactions.

In conclusion, 2-methylthietan-3-amine (CAS No. 1781666-45-2) is a versatile compound with a wide range of applications in medicinal chemistry, pharmaceutical research, materials science, and catalysis. Its unique chemical structure and reactivity make it an attractive target for further investigation and development. As research continues to uncover new properties and applications of this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.